Cas no 939759-27-0 (7-fluoro-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 7-fluoro-2,3-dihydro-1-benzofuran-3-one
• CAS No: 939759-27-0
• MF: C₈H₅FO₂
• MW: 152.122505903244
• MDL: MFCD08544413
• CID: 802472
• PubChem ID: 16244499
• Update Time: 2025-05-19

7-fluoro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluorobenzofuran-3(2H)-one
• 3(2H)-Benzofuranone, 7-Fluoro-
• 3(2h)-benzofuranone,7-fluoro-
• MFCD08544413
• 7-Fluoro-benzofuran-3-one
• AS-47498
• 7-FLUORO-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
• DTXSID60585722
• 7-Fluoro-1-benzofuran-3(2H)-one
• 7-fluoro-1-benzofuran-3-one
• 939759-27-0
• MB06387
• SCHEMBL18331030
• AM9285
• AKOS000223985
• EN300-136338
• CS-0106328
• F13951
• A859611
• 7-Fluoro-3(2H)-benzofuranone (ACI)
• 3(2H)-Benzofuranone, 7-fluoro-
• 7-Fluorobenzo[b]furan-3(2H)-one
• 7-fluoro-2,3-dihydro-1-benzofuran-3-one

• MDL： MFCD08544413
• Inchi： 1S/C8H5FO2/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3H,4H2
• InChI Key： QTJZNVDJUDKRHG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(COC=21)=O

Computed Properties

• Exact Mass: 152.02735756g/mol
• Monoisotopic Mass: 152.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-fluoro-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 7-fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 939759-27-0)

7-fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 939759-27-0) is a fluorinated benzofuran derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely explored for their bioactivity and potential applications in drug discovery. The presence of a fluoro substituent at the 7-position enhances its metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in 7-fluoro-2,3-dihydro-1-benzofuran-3-one due to its potential role in the development of central nervous system (CNS) therapeutics. Fluorination is a common strategy to improve the pharmacokinetic properties of drug candidates, and this compound's structure aligns with trends in precision medicine and targeted drug delivery.

The synthesis of 7-fluoro-2,3-dihydro-1-benzofuran-3-one typically involves multi-step organic reactions, including cyclization and fluorination processes. Its molecular formula (C₈H₅FO₂) and molecular weight (152.12 g/mol) are well-documented, and its purity is critical for ensuring reproducibility in research. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. Scientists are investigating greener alternatives to traditional synthetic routes for compounds like 7-fluoro-2,3-dihydro-1-benzofuran-3-one, focusing on catalysis and solvent-free reactions. This aligns with the broader industry shift toward green chemistry and environmentally friendly processes.

Another area of interest is the compound's potential applications in material science. Fluorinated benzofuran derivatives are being studied for their optical and electronic properties, which could lead to advancements in organic electronics and photovoltaic materials. The 7-fluoro-2,3-dihydro-1-benzofuran-3-one scaffold may serve as a building block for novel functional materials with tailored properties.

From a commercial perspective, 939759-27-0 is available through specialized chemical suppliers, often listed under its IUPAC name or CAS number. Researchers frequently search for high-purity samples and custom synthesis services to support their projects. The compound's stability under standard storage conditions (typically room temperature) makes it a practical choice for laboratory use.

In summary, 7-fluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 939759-27-0) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its fluorinated structure and heterocyclic core make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, this compound is likely to play an increasingly important role in innovation across multiple disciplines.